1,3,5,7-Tetrakis(4-formylphenyl)adamantane

• IUPAC Name: 4-[3,5,7-tris(4-formylphenyl)-1-adamantyl]benzaldehyde
• InChI: InChI=1S/C38H32O4/c39-17-27-1-9-31(10-2-27)35-21-36(32-11-3-28(18-40)4-12-32)24-37(22-35,33-13-5-29(19-41)6-14-33)26-38(23-35,25-36)34-15-7-30(20-42)8-16-34/h1-20H,21-26H2
• InChI Key: KWZAZGHIMYCCIH-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC3(CC1(CC(C2)(C3)C4=CC=C(C=C4)C=O)C5=CC=C(C=C5)C=O)C6=CC=C(C=C6)C=O)C7=CC=C(C=C7)C=O
• Molecular Formula: C38H32O4
• Molecular Weight: 552.7 g/mol

Description

1,3,5,7-Tetrakis(4-formylphenyl)adamantane is a useful research compound. Its molecular formula is C38H32O4 and its molecular weight is 552.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3,5,7-Tetrakis(4-formylphenyl)adamantane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,5,7-Tetrakis(4-formylphenyl)adamantane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Polybenzamide Synthesis : Used in the synthesis of four-armed star polybenzamides, which exhibit high intrinsic viscosity in sulfuric acid (Reichert & Mathias, 1994).

• Nanolithography : Applied in the development of positive photoresists for nanolithography with a resolution of 16 nm (Vainer et al., 2017).

• Coordination Polymers : Utilized in constructing a 3-D, 4-fold interpenetrated framework and a 2-fold interpenetrated grid-like coordination polymer (Mocanu et al., 2017).

• Carrier for Small Molecules : Serves as a versatile carrier for small molecules, aiding in structure elucidation, decontamination, and slow release of active ingredients (Schwenger et al., 2015).

• Gas Phase Absorption and Release : Can reversibly absorb and release aromatic hydrocarbons from the gas phase, suggesting potential applications in capture and release (Alexandre et al., 2017).

• Tetrazolato/Halido Coordination Polymers : Acts as a building block for tetrazolato/halido coordination polymers with open-network structures (Boldog et al., 2014).

• Symmetric Tetrahedral Ligand : Used in syntheses of coordination networks (Boldog et al., 2013).

• Atomic Force Microscopy (AFM) : Designed for AFM applications and may be used for calibration of AFM tips (Li et al., 2003).

• Co-Crystallization : Able to co-crystallize small molecules, often useful for structure elucidation, with solids like phenol at room temperature (Rami et al., 2021).

• Polymer and Nanomaterial Development : Useful for new polymer and nanomaterial developments in material sciences and bioconjugations (Schilling & Bräse, 2007).

• Molecular Tetrarotor : Forms infinite chains of tightly interlocked molecules (Stopin & Garcia‐Garibay, 2012).

• Microporous Polybenzimidazoles : Used in polybenzimidazoles that can adsorb gases and vapors with high selectivity, suggesting applications in gas storage and separation (Zhang et al., 2015).

• Weak Hydrogen Bonding : Involved in the formation of diamondoid nets in crystal structures (Galoppini & Gilardi, 1999).

• Highly Cross-Linked Polymers : Forms polymers that degrade at high temperatures, indicating potential in heat-resistant applications (Reichert & Mathias, 1994).